Cas no 834858-99-0 (2H-Pyrrolo[3,2-c]pyridin-2-one, 1,3-dihydro-3-(2-thienylmethylene)-)

• Product name: 2H-Pyrrolo[3,2-c]pyridin-2-one, 1,3-dihydro-3-(2-thienylmethylene)-
• CAS No: 834858-99-0
• MF: C₁₂H₈N₂OS
• MW: 228.269721031189
• CID: 671426
• PubChem ID: 57154007

2H-Pyrrolo[3,2-c]pyridin-2-one, 1,3-dihydro-3-(2-thienylmethylene)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrolo[3,2-c]pyridin-2-one, 1,3-dihydro-3-(2-thienylmethylene)-
• 3-(thiophen-2-ylmethylidene)-1H-pyrrolo[3,2-c]pyridin-2-one
• DTXSID10720424
• 834858-99-0
• 3-[(Thiophen-2-yl)methylidene]-1,3-dihydro-2H-pyrrolo[3,2-c]pyridin-2-one

• Inchi： InChI=1S/C12H8N2OS/c15-12-9(6-8-2-1-5-16-8)10-7-13-4-3-11(10)14-12/h1-7H,(H,14,15)
• InChI Key： ZXWRVFSRGWPADW-UHFFFAOYSA-N
• SMILES： C1=CSC(=C1)C=C2C3=C(C=CN=C3)NC2=O

Computed Properties

• Exact Mass: 228.03573406g/mol
• Monoisotopic Mass: 228.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 70.2Ų